molecular formula C6H5ClN2O3 B145731 2-Amino-4-chloro-5-nitrophenol CAS No. 6358-07-2

2-Amino-4-chloro-5-nitrophenol

Cat. No.: B145731
CAS No.: 6358-07-2
M. Wt: 188.57 g/mol
InChI Key: ZARYBZGMUVAJMK-UHFFFAOYSA-N
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Description

2-amino-4-chloro-5-nitrophenol is an orange powder that turns dark at 392°F. (NTP, 1992)

Scientific Research Applications

Environmental and Biodegradation Studies
The compound is involved in environmental and biodegradation processes. Ralstonia eutropha JMP134 utilizes 2-chloro-5-nitrophenol, which is structurally similar to 2-amino-4-chloro-5-nitrophenol, as a source of nitrogen, carbon, and energy. This process involves chemoselective reduction and reductive dechlorination, ultimately leading to the formation of aminohydroquinone after several enzymatic steps. This pathway highlights the potential of certain bacterial strains in bioremediation and the degradation of nitroaromatic compounds (A. Schenzle, H. Lenke, J. Spain, H. Knackmuss, 1999).

Catalysis and Material Science
In the field of catalysis and material science, graphene-based catalysts are employed for the reduction of nitro compounds to amines, a process in which this compound and similar compounds are involved. This reduction is crucial for producing amines, which have extensive applications in manufacturing drugs, biologically active molecules, pharmaceutical products, dyes, and polymers. The advancement in graphene-based catalysts emphasizes the importance of this compound in improving the efficiency and environmental sustainability of chemical transformations (M. Nasrollahzadeh, Zahra Nezafat, Mostafa Ghafori Gorab, Mohaddeseh Sajjadi, 2020).

Mechanism of Action

Safety and Hazards

Exposure to this compound may cause irritation of the skin, eyes, and mucous membranes . It may react with strong oxidizing agents . It is recommended to use personal protective equipment as required, ensure adequate ventilation, avoid ingestion and inhalation, and avoid dust formation .

Properties

IUPAC Name

2-amino-4-chloro-5-nitrophenol
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InChI

InChI=1S/C6H5ClN2O3/c7-3-1-4(8)6(10)2-5(3)9(11)12/h1-2,10H,8H2
Source PubChem
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InChI Key

ZARYBZGMUVAJMK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=CC(=C1Cl)[N+](=O)[O-])O)N
Source PubChem
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Molecular Formula

C6H5ClN2O3
Record name 2-AMINO-4-CHLORO-5-NITROPHENOL
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DSSTOX Substance ID

DTXSID5024471
Record name 2-Amino-4-chloro-5-nitrophenol
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Molecular Weight

188.57 g/mol
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Physical Description

2-amino-4-chloro-5-nitrophenol is an orange powder that turns dark at 392 °F. (NTP, 1992)
Record name 2-AMINO-4-CHLORO-5-NITROPHENOL
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Solubility

less than 0.1 mg/mL at 72 °F (NTP, 1992)
Record name 2-AMINO-4-CHLORO-5-NITROPHENOL
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CAS No.

6358-07-2
Record name 2-AMINO-4-CHLORO-5-NITROPHENOL
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Record name Phenol, 2-amino-4-chloro-5-nitro-
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Record name Phenol, 2-amino-4-chloro-5-nitro-
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Record name 2-Amino-4-chloro-5-nitrophenol
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Melting Point

437 °F (Decomposes) (NTP, 1992)
Record name 2-AMINO-4-CHLORO-5-NITROPHENOL
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Customer
Q & A

Q1: What can you tell me about the structure and spectroscopic characteristics of 2-Amino-4-chloro-5-nitrophenol?

A1: While specific spectroscopic data for this compound itself isn't detailed in the provided research, we know it serves as a precursor in synthesizing substituted N-(2-hydroxyphenyl)-2-((4-methylbenzenesulfonyl)amino)acetamides []. One specific derivative, synthesized using this compound, is characterized using FAB mass spectrometry, IR, and NMR (1H, 13C, 15N) spectroscopy []. This suggests that similar techniques could be employed to characterize this compound.

Q2: How is this compound synthesized?

A2: this compound can be synthesized from 2-amino-4-chlorophenol with a 65.7% yield []. The synthesis process involves a series of reactions including acetylation, cyclization, nitration, hydrolysis, and neutralization [].

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